5-tert-butyl-3-(4-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-2-methylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-tert-butyl-3-(4-chlorophenyl)-N-(3-imidazol-1-ylpropyl)-2-methylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C23H27ClN6/c1-16-21(17-6-8-18(24)9-7-17)22-27-19(23(2,3)4)14-20(30(22)28-16)26-10-5-12-29-13-11-25-15-29/h6-9,11,13-15,26H,5,10,12H2,1-4H3
• InChI Key: JGBQVDSUMJYZPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1C3=CC=C(C=C3)Cl)C(C)(C)C)NCCCN4C=CN=C4
• Molecular Formula: C23H27ClN6
• Molecular Weight: 423.0 g/mol

Description

5-tert-butyl-3-(4-chlorophenyl)-N-[3-(1H-imidazol-1-yl)propyl]-2-methylpyrazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C23H27ClN6 and its molecular weight is 422.96. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Pharmacology

• Pyrazolo[1,5-a]pyrimidines have been synthesized and studied for their biological activities, including anticancer and antibacterial properties. For instance, derivatives of this class showed moderate anticancer activity (Lu Jiu-fu et al., 2015). This suggests the potential of our compound in oncology research, particularly in the design of new chemotherapeutic agents.
• Antimicrobial activity has also been reported, highlighting the versatility of pyrazolo[1,5-a]pyrimidines in addressing microbial resistance (A. Rahmouni et al., 2014). This could imply the compound's utility in developing new antibiotics.
• The structural analysis and reactivity studies of similar compounds have provided insights into their potential pharmacological applications, including enzyme inhibition and receptor modulation (S. Riyadh, 2011; Peng Li et al., 2016).

Chemical Synthesis and Structural Analysis

• Research into the synthesis and crystal structure of pyrazolo[1,5-a]pyrimidines provides valuable information for the development of new compounds with potential industrial and pharmaceutical applications (J. Portilla et al., 2006). This could suggest applications in material science, particularly in the development of new materials with specific optical or electronic properties.
• The exploration of regioselective synthesis and the study of novel pyrazolo[1,5-a]pyrimidines derivatives (Miha Drev et al., 2014) underscore the importance of this class of compounds in synthetic organic chemistry, potentially leading to new methodologies or catalysts.

Biochemical Research

• The role of pyrazolo[1,5-a]pyrimidines in modulating biochemical pathways, such as phosphodiesterase inhibition (B. Dumaitre and N. Dodic, 1996), highlights their potential in the study of signal transduction and as tools in neuroscience research to understand cognitive and neurodegenerative diseases.